Cas no 511-96-6 (Gitogenin)

Gitogenin structure

Product Name:Gitogenin

CAS No:511-96-6

MF:C₂₇H₄₄O₄

MW:432.635869026184

MDL:MFCD00273328

CID:373707

PubChem ID:441887

Update Time:2025-04-19

Gitogenin Chemical and Physical Properties

Names and Identifiers

- (2a,3b,5a,25R)-Spirostan-2,3-diol
- Spirostan-2,3-diol, (2a,3b,5a,25R)-
- (25R)-5.α.-Spirostan-2.α.,3.β.-diol
- 25R-5A-SPIROSTAN-2A,3B-DIOL
- Gitogenin
- NSC 147752
- (2alpha,3beta,5alpha,25R)-Spirostan-2,3-diol
- Digin
- 2alpha-Hydroxytigogenin
- (25R)-5alpha-Spirostan-2alpha,3beta-diol
- 60ZMY8IH51
- LMST01080010
- 7116AB
- AK111276
- AX8044034
- 5alpha,22alpha-Spirostane-2alpha,3beta-diol
- ST24033956
- (25r,s)-5alpha-spirostane-2alpha,3beta-diol
- C08899
- Q5880476
- AI3-62266
- HY-N2574
- AC-35113
- 5.ALPHA.,25D-SPIROSTAN-2.ALPHA.,3.BETA.-DIOL
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,15R,16R,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-15,16-diol
- A927966
- 511-96-6
- 2.ALPHA.-HYDROXYTIGOGENIN
- A,5alpha,25R)-Spirostan-2,3-diol
- AKOS016009639
- Digine
- DTXSID101023656
- SCHEMBL23524443
- CHEMBL1770687
- CHEBI:5363
- MS-27723
- Spirostan-2,3-diol, (2alpha,3beta,5alpha,25R)-
- CS-0022911
- NSC-147752
- UNII-60ZMY8IH51
- MFCD00273328
- (2alpha,3
- 5alpha-Spirostan-2alpha,3beta-diol, (25R)-
- GITOGENIN [MI]
- Spirostan-2,3-diol, (2.alpha.,3.beta.,5.alpha.,25R)-
- FWCXELAAYFYCSR-UHFFFAOYSA-N
- Spirostan-2, (2.alpha.,3.beta.,5.alpha.,25R)-
- FT-0775700
- 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-15,16-diol
- Spirostan-2,3-diol
- (25R)-5.alpha.-Spirostan-2.alpha.,3.beta.-diol
- 5.alpha.-Spirostan-2.alpha.,3.beta.-diol, (25R)-
- AKOS037514677
- Markogenin
- 5.alpha.-Spirostan-2.alpha., (25R)-
- Spirostan-2,3-diol #
- 562-35-6
- NSC147752
- 2?-Hydroxytigogenin
- (1'R,2R,2'S,4'S,5R,7'S,8'R,9'S,12'S,13'S,15'R,16'R,18'S)-5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icosane]-15',16'-diol
- DA-53563
- 5alpha-Spirostan-2alpha,3beta-diol, (25R)-(8CI)
- 5ALPHA,25D-SPIROSTAN-2ALPHA,3BETA-DIOL
- MDL： MFCD00273328
- Inchi： 1S/C27H44O4/c1-15-7-10-27(30-14-15)16(2)24-23(31-27)12-20-18-6-5-17-11-21(28)22(29)13-26(17,4)19(18)8-9-25(20,24)3/h15-24,28-29H,5-14H2,1-4H3/t15-,16+,17+,18-,19+,20+,21-,22-,23+,24+,25+,26+,27-/m1/s1
- InChI Key： FWCXELAAYFYCSR-RYKNUXCGSA-N
- SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H]([C@@H](C[C@]4(C)[C@H]3CC[C@@]12C)O)O

Computed Properties

Exact Mass: 432.32400
Monoisotopic Mass: 432.32395988 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 0
Complexity: 726
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9
Molecular Weight: 432.6
XLogP3: 5.5

Experimental Properties

Color/Form: Powder
Density: 1.16
Melting Point: 272-273 ºC
Boiling Point: 466.26°C (rough estimate)
Flash Point: Not available
Refractive Index: 1.4840 (estimate)
PSA: 58.92000
LogP: 4.76460
Specific Rotation: D20 -75° (c = 1.02 in CHCl3)
Vapor Pressure: Not available

Gitogenin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Gitogenin Pricemore >>

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